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Compound of Interest

Compound Name: Bocconoline

L  Get Quote

Cat. No.: B3339004

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bocconoline is a naturally occurring benzophenanthridine alkaloid that has garnered interest
within the scientific community for its potential therapeutic applications. This technical guide
provides a comprehensive overview of the pharmacological profiling of Bocconoline,
summarizing key findings from preclinical research. The information presented herein is
intended to serve as a foundational resource for researchers and professionals involved in drug
discovery and development.

Chemical Properties

Property Value

Molecular Formula C22H21NO5

Molecular Weight 379.4 g/mol
(1,2-dimethoxy-12-methyl-13H-[1]

IUPAC Name [2]benzodioxolo[5,6-c]phenanthridin-13-
yl)methanol

PubChem CID 181121[3]

CAS Number 32906-88-0[4]
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Pharmacological Activities

Currently, publicly available, in-depth pharmacological data on Bocconoline is limited. While
its chemical structure is defined, extensive studies detailing its specific receptor binding
affinities, comprehensive in vitro and in vivo activities, and modulated signaling pathways are
not widely reported in the scientific literature. The primary application noted for Bocconoline at
present is for general pharmacological research.

Potential Areas for Future Investigation

Given the pharmacological potential of other benzophenanthridine alkaloids, future research
into Bocconoline could explore a range of activities, including but not limited to:

» Anticancer Activity: Many alkaloids of this class exhibit cytotoxic effects against various
cancer cell lines. Investigations could focus on Bocconoline's potential to induce apoptosis,
inhibit cell proliferation, or overcome drug resistance in cancer models.

» Anti-inflammatory Effects: The potential for Bocconoline to modulate inflammatory
pathways, such as those involving cytokines and inflammatory enzymes, warrants
investigation.

» Antimicrobial Properties: Screening Bocconoline against a panel of pathogenic bacteria and
fungi could reveal potential antimicrobial applications.

» Neurological Effects: Some alkaloids interact with neurotransmitter receptors and
transporters. Exploring the neuropharmacological profile of Bocconoline could uncover
novel mechanisms of action.

Experimental Workflow for Pharmacological
Profiling

The following diagram outlines a general experimental workflow for the comprehensive
pharmacological profiling of a compound like Bocconoline.
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A generalized workflow for pharmacological profiling.

Conclusion

While the current body of public knowledge on the specific pharmacological profile of
Bocconoline is nascent, its classification as a benzophenanthridine alkaloid suggests potential
for a range of biological activities. The framework provided in this guide offers a roadmap for
future investigations that could unlock the therapeutic potential of this compound. Further
dedicated research is essential to elucidate its mechanisms of action, identify its molecular

targets, and evaluate its efficacy and safety in preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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